(E)-3-O-Methyl Entacapone
(E)-3-O-Methyl Entacapone
Brand Name:
Vulcanchem
CAS No.:
857629-78-8
VCID:
VC0193603
InChI:
InChI=1S/C15H17N3O5/c1-4-17(5-2)15(20)11(9-16)6-10-7-12(18(21)22)14(19)13(8-10)23-3/h6-8,19H,4-5H2,1-3H3/b11-6+
SMILES:
CCN(CC)C(=O)C(=CC1=CC(=C(C(=C1)OC)O)[N+](=O)[O-])C#N
Molecular Formula:
C15H17N3O5
Molecular Weight:
319.31 g/mol
(E)-3-O-Methyl Entacapone
CAS No.: 857629-78-8
VCID: VC0193603
Molecular Formula: C15H17N3O5
Molecular Weight: 319.31 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| CAS No. | 857629-78-8 |
|---|---|
| Product Name | (E)-3-O-Methyl Entacapone |
| Molecular Formula | C15H17N3O5 |
| Molecular Weight | 319.31 g/mol |
| IUPAC Name | (E)-2-cyano-N,N-diethyl-3-(4-hydroxy-3-methoxy-5-nitrophenyl)prop-2-enamide |
| Standard InChI | InChI=1S/C15H17N3O5/c1-4-17(5-2)15(20)11(9-16)6-10-7-12(18(21)22)14(19)13(8-10)23-3/h6-8,19H,4-5H2,1-3H3/b11-6+ |
| Standard InChIKey | MAZRYCCTAIVEQP-IZZDOVSWSA-N |
| SMILES | CCN(CC)C(=O)C(=CC1=CC(=C(C(=C1)OC)O)[N+](=O)[O-])C#N |
| Canonical SMILES | CCN(CC)C(=O)C(=CC1=CC(=C(C(=C1)OC)O)[N+](=O)[O-])C#N |
| Appearance | Solid Powder |
| Purity | > 95% |
| Synonyms | (2E)-2-Cyano-N,N-diethyl-3-(4-hydroxy-3-methoxy-5-nitrophenyl)-2-propenamide; |
| PubChem Compound | 11449993 |
| Last Modified | Apr 15 2024 |
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